Cas no 59020-93-8 (Benzofuran, 2-[(methylthio)methyl]-)

• Product Name: Benzofuran, 2-[(methylthio)methyl]-
• CAS No: 59020-93-8
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 340141
• PubChem ID: 20560351
• Update Time: 2025-04-19

Benzofuran, 2-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 2-[(methylthio)methyl]-
• 2-(methylsulfanylmethyl)-1-benzofuran
• DTXSID30608730
• SCHEMBL11327608
• 2-[(Methylsulfanyl)methyl]-1-benzofuran
• 2-((methylthio)methyl)benzofuran
• 59020-93-8

• Inchi： 1S/C10H10OS/c1-12-7-9-6-8-4-2-3-5-10(8)11-9/h2-6H,7H2,1H3
• InChI Key： JNDDZZDYVNSKMC-UHFFFAOYSA-N
• SMILES： S(C)CC1=CC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 178.0453
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 13.14